Cas no 862974-79-6 (2-(4-fluoro-1,3-benzothiazol-2-yl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 862974-79-6
• MF: C₁₇H₁₆FN₃OS₂
• MW: 361.456844329834
• CID: 6456548
• Update Time: 2025-05-20

2-(4-fluoro-1,3-benzothiazol-2-yl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-((4-fluorobenzo[d]thiazol-2-yl)amino)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[(4-fluoro-2-benzothiazolyl)amino]-4,5,6,7-tetrahydro-6-methyl-

• Inchi： 1S/C17H16FN3OS2/c1-8-5-6-9-12(7-8)23-16(13(9)15(19)22)21-17-20-14-10(18)3-2-4-11(14)24-17/h2-4,8H,5-7H2,1H3,(H2,19,22)(H,20,21)
• InChI Key： ZTMGOFZWXPCDQQ-UHFFFAOYSA-N
• SMILES： C12CC(C)CCC=1C(C(N)=O)=C(NC1=NC3=C(F)C=CC=C3S1)S2

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 493.6±55.0 °C(Predicted)
• pka: 15.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Compound CAS No 862974-79-6: 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

The compound with CAS No 862974-79-6, known as 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by the presence of a benzothiazole ring system and a benzothiophene moiety, both of which contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and development. The fluorine atom at the 4-position of the benzothiazole ring introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the amino group attached to the benzothiazole ring plays a crucial role in hydrogen bonding interactions, making this compound a promising candidate for various biological applications. The methyl group at position 6 of the benzothiophene ring further modulates the molecule's electronic properties, potentially influencing its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as Ullmann coupling, Stille coupling, and HWE (HWE stands for Horner-Wadsworth-Emmons) reaction to construct the complex ring systems present in this molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The use of these cutting-edge techniques underscores the commitment to achieving high-quality compounds with well-defined structures.

One of the most intriguing aspects of this compound is its potential application in the field of medicinal chemistry. Preliminary studies suggest that it exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to inhibit certain enzymes associated with inflammation has been reported in recent research articles. These findings highlight its potential as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, this compound has also been explored for its electronic properties. The presence of sulfur atoms in both the benzothiazole and benzothiophene rings imparts unique electronic characteristics to the molecule. Researchers have investigated its potential as a component in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Initial results indicate that it could serve as an efficient charge transport material due to its favorable electronic configuration.

The environmental impact of this compound is another area that has garnered attention from researchers. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Results suggest that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to some traditional chemicals used in industrial applications. However, further research is required to fully understand its long-term environmental effects.

In conclusion, the compound with CAS No 862974-79-6 represents a significant advancement in the field of organic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its applications and mechanisms of action, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.